Cas no 1218790-39-6 (5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)pyridine)
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)pyridine is a boronic ester derivative featuring a pyridine core functionalized with a trifluoromethyl group and a pinacol boronate moiety. This compound serves as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex trifluoromethyl-substituted heterocycles. The pinacol boronate group enhances stability and handling under ambient conditions, while the electron-withdrawing trifluoromethyl group influences reactivity in subsequent transformations. Its high purity and well-defined structure make it suitable for pharmaceutical and agrochemical research, particularly in the development of bioactive molecules. The compound’s compatibility with diverse reaction conditions further underscores its utility in synthetic organic chemistry.
1218790-39-6 structure
Product Name:5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)pyridine
CAS No:1218790-39-6
MF:C12H15BF3NO2
MW:273.059213876724
MDL:MFCD11226774
CID:829225
PubChem ID:45598120
Update Time:2025-10-19
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)pyridine
- 2-Trifluoromethylpyridine-5-boronic acid pinacol ester
- Pyridine, 2-(trifluoroMethyl)-5-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)
- 2-(Trifluoromethyl)pyridine-5-boronic Acid Pinacol Ester
- (6-(TRIFLUOROMETHYL)PYRIDIN-3-YL)BORONIC ACID PINACOL ESTER
- SOMIPHAQTXODQM-UHFFFAOYSA-N
- VP12776
- RL00986
- MB09673
- SY012479
- BC001060
- AB0029575
- X1718
- AM20050716
- MFCD11226774
- 1218790-39-6
- FT-0684496
- 2-(Trifluoromethyl)pyridine-5-boronicAcidPinacolEster
- AS-31749
- J-516193
- CS-0091161
- Pyridine, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)-
- A821403
- 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)pyridine
- Z1741970751
- SCHEMBL15719116
- AKOS015892165
- DTXSID80670745
- EN300-761559
- DB-061986
-
- MDL： MFCD11226774
- Inchi： 1S/C12H15BF3NO2/c1-10(2)11(3,4)19-13(18-10)8-5-6-9(17-7-8)12(14,15)16/h5-7H,1-4H3
- InChI Key： SOMIPHAQTXODQM-UHFFFAOYSA-N
- SMILES： FC(C1=CC=C(B2OC(C)(C)C(C)(C)O2)C=N1)(F)F
Computed Properties
- Exact Mass: 273.11500
- Monoisotopic Mass: 273.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 31.4
Experimental Properties
- Density: 1.18
- PSA: 31.35000
- LogP: 2.39960
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)pyridine Security Information
- Storage Condition：cold storage
- HazardClass：IRRITANT
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)pyridine Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 046124-1g |
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)pyridine |
1218790-39-6 | 98% | 1g |
￡98.00 | 2022-03-01 | |
| Fluorochem | 046124-25g |
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)pyridine |
1218790-39-6 | 98% | 25g |
￡1648.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 066779-500mg |
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)pyridine |
1218790-39-6 | 500mg |
4356.0CNY | 2021-07-07 | ||
| TRC | T889998-50mg |
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)pyridine |
1218790-39-6 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T889998-100mg |
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)pyridine |
1218790-39-6 | 100mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T889998-500mg |
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)pyridine |
1218790-39-6 | 500mg |
$ 210.00 | 2022-06-02 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D850695-250mg |
2-(Trifluoromethyl)pyridine-5-boronic Acid Pinacol Ester |
1218790-39-6 | ≥97% | 250mg |
￥384.30 | 2022-01-11 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D850695-1g |
2-(Trifluoromethyl)pyridine-5-boronic Acid Pinacol Ester |
1218790-39-6 | ≥97% | 1g |
￥881.10 | 2022-01-11 | |
| abcr | AB273912-250 mg |
2-Trifluoromethylpyridine-5-boronic acid pinacol ester; 96% |
1218790-39-6 | 250MG |
€138.50 | 2022-09-01 | ||
| abcr | AB273912-1 g |
2-Trifluoromethylpyridine-5-boronic acid pinacol ester, 96%; . |
1218790-39-6 | 96% | 1g |
€238.20 | 2023-06-22 |
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)pyridine Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives
- Other Chemical Reagents Derivatization Reagents
- Solvents and Organic Chemicals Organic Compounds Acids/Esters
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